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Compound of Interest

Compound Name: Benzamide, N-bromo-

Cat. No.: B3049252 Get Quote

Essential Safety and Handling Guide for Benzamide,
N-bromo-
Disclaimer: A specific Safety Data Sheet (SDS) for Benzamide, N-bromo- (CAS 19964-97-7)

was not publicly available at the time of this writing. The following information is compiled from

data on structurally similar compounds, including various brominated benzamides and N-

bromosuccinimide. This guide should be used for preliminary planning only. It is imperative to

obtain and review the official SDS from your supplier before any handling or use of this

compound.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal guidelines for researchers, scientists, and drug development

professionals working with Benzamide, N-bromo-.

Summary of Potential Hazards
Based on analogous compounds, Benzamide, N-bromo- is anticipated to be a hazardous

substance. The primary concerns include:

Skin Irritation: Likely to cause skin irritation upon contact.

Eye Irritation: Expected to cause serious eye irritation.

Respiratory Irritation: May cause respiratory tract irritation if inhaled.
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Harmful if Swallowed: Ingestion may be harmful.

Quantitative Data for Structurally Similar Compounds
The following table summarizes key quantitative data for Benzamide (the parent compound)

and N-Bromosuccinimide, a common N-bromo reagent. This data is for reference only and may

not accurately reflect the properties of Benzamide, N-bromo-.

Property Benzamide
N-Bromosuccinimide
(NBS)

Molecular Formula C₇H₇NO C₄H₄BrNO₂

Molecular Weight 121.14 g/mol [1] 177.98 g/mol [2]

Appearance White solid[1] Off-white solid[3]

Melting Point 125 - 129 °C[2] 175 - 180 °C (decomposes)[2]

Boiling Point 288 °C[1] Not available

Solubility in Water Partially soluble[1] 14.7 g/L (25 °C)

Note: The molecular formula for Benzamide, N-bromo- is C₇H₆BrNO, and its computed

molecular weight is approximately 200.03 g/mol .[4]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling Benzamide, N-bromo-. The following

table outlines the minimum required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3049252?utm_src=pdf-body
https://www.actylislab.com/msds/Benzamide.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b81255
https://www.actylislab.com/msds/Benzamide.pdf
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b81255
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b81255
https://www.actylislab.com/msds/Benzamide.pdf
https://www.actylislab.com/msds/Benzamide.pdf
https://www.benchchem.com/product/b3049252?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Benzamide_-N-bromo
https://www.benchchem.com/product/b3049252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Recommended Protection

Eyes/Face
Chemical safety goggles and a face shield are

mandatory.[1]

Skin

A flame-retardant lab coat and chemically

resistant gloves (e.g., nitrile) are required.

Ensure gloves are inspected before use and

disposed of properly after handling.[1]

Respiratory

Work should be conducted in a certified

chemical fume hood. If there is a risk of dust or

aerosol generation, a NIOSH-approved

respirator with an appropriate cartridge is

necessary.[5]

Body

Full-length pants and closed-toe shoes are

required. An emergency safety shower and

eyewash station must be readily accessible.

Step-by-Step Handling Protocol
Preparation:

Before starting, ensure you have read and understood the supplier's SDS for Benzamide,
N-bromo-.

Designate a specific area within a chemical fume hood for the handling of this compound.

Ensure all necessary PPE is available and in good condition.

Have spill control materials (e.g., absorbent pads, appropriate neutralizer) readily

available.

Handling:

Always handle Benzamide, N-bromo- within a certified chemical fume hood to avoid

inhalation of dust or vapors.[5]
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Avoid direct contact with skin and eyes.[6]

Use compatible spatulas and glassware. Avoid creating dust.

Keep the container tightly closed when not in use.[6]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[5]

Decontaminate all surfaces and equipment used.

Properly label and store any remaining Benzamide, N-bromo- according to the supplier's

recommendations, likely in a cool, dry, and well-ventilated area away from incompatible

materials.

Disposal Plan
Waste Collection: All waste contaminated with Benzamide, N-bromo-, including disposable

PPE, weighing papers, and cleaning materials, must be collected in a clearly labeled, sealed

hazardous waste container.

Waste Disposal: Dispose of chemical waste through your institution's environmental health

and safety (EHS) office. Do not dispose of this material down the drain or in regular trash.[3]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult or stops,

provide artificial respiration and seek immediate

medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Flush the affected skin with copious amounts of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill Response
Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated, but do not direct airflow towards individuals.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material.

Clean-up: Carefully sweep or scoop the contained material into a labeled hazardous waste

container.

Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.

Report: Report the spill to your institution's EHS office.

Visual Safety Guides
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The following diagrams illustrate the standard workflow for handling Benzamide, N-bromo-
and the logical steps for an emergency response.

Caption: Workflow for handling Benzamide, N-bromo-.

Caption: Emergency response for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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